Cas no 587002-83-3 (<br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol)
587002-83-3 structure
Product Name:<br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol
CAS No:587002-83-3
MF:C19H13FN4S
MW:348.396725416183
CID:3051321
PubChem ID:6889592
Update Time:2025-04-21
<br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- <br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol
- AKOS005537079
- 643-324-3
- 5-(4-fluorophenyl)-4-{[(E)-naphthalen-1-ylmethylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 5-(4-FLUOROPHENYL)-4-((1-NAPHTHYLMETHYLENE)AMINO)-4H-1,2,4-TRIAZOLE-3-THIOL
- STK600140
- 5-(4-Fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol
- AKOS024320187
- 587002-83-3
-
- Inchi: 1S/C19H13FN4S/c20-16-10-8-14(9-11-16)18-22-23-19(25)24(18)21-12-15-6-3-5-13-4-1-2-7-17(13)15/h1-12H,(H,23,25)/b21-12+
- InChI Key: JLKQCHMLOOVUOF-CIAFOILYSA-N
- SMILES: S=C1NN=C(C2C=CC(=CC=2)F)N1/N=C/C1=CC=CC2=CC=CC=C21
Computed Properties
- Exact Mass: 348.08449577Da
- Monoisotopic Mass: 348.08449577Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 72.1Ų
<br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
587002-83-3 (<br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk